2-Morpholinocyclopentanol
Overview
Description
2-Morpholinocyclopentanol is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions:
- Morpholino enamines of cyclic ketones, including 2-Morpholinocyclopentanol derivatives, can react with aryl isothiocyanates and malononitrile to yield various chemical structures, like hexahydroisoquinolines and cyclopenta[c]pyridines (Bogdanowicz-Szwed & Ryś, 1989).
- The arylation reaction of enamines derived from morpholino compounds has been explored, with sensitivity to steric effects impacting the reaction's utility in synthetic chemistry (May & Pinhey, 1982).
Pharmaceutical Applications:
- Morpholine and its derivatives, including this compound, are of great interest in pharmaceuticals due to their functional groups and ability to form potent drugs for a broad range of medical ailments (Kumar, Vulichi, & Suman, 2016).
- Morpholine-based molecules, such as those derived from this compound, have been explored for their potential as human NK-1 receptor antagonists, with applications in treating chronic disorders related to Substance P (Hale et al., 1998).
Biological and Medical Research:
- Morpholino oligos, which can include derivatives of this compound, are used for knocking down gene expression and are currently in clinical trials for various treatments, including Duchenne muscular dystrophy and Marburg viral infection (Moulton, 2013).
- Morpholine derivatives, including those based on this compound, have been explored for their anti-inflammatory and anti-tumor activities. For example, a synthesized compound from cyclopentanone and morpholine showed significant anti-inflammatory activity (Ao, 2010).
Mechanism of Action
The mechanism of action of “2-Morpholinocyclopentanol” could be related to its morpholine component. Morpholinos block access of other molecules to small specific sequences of the base-pairing surfaces of ribonucleic acid (RNA). They are used as research tools for reverse genetics by knocking down gene function .
Properties
IUPAC Name |
2-morpholin-4-ylcyclopentan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c11-9-3-1-2-8(9)10-4-6-12-7-5-10/h8-9,11H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDLQQULXCVFFIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)O)N2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40550438 | |
Record name | 2-(Morpholin-4-yl)cyclopentan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40550438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161193-34-6 | |
Record name | 2-(4-Morpholinyl)cyclopentanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=161193-34-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Morpholin-4-yl)cyclopentan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40550438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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